![molecular formula C15H10F3NO4 B6225998 2-[4-(trifluoromethoxy)benzamido]benzoic acid CAS No. 1053976-41-2](/img/no-structure.png)
2-[4-(trifluoromethoxy)benzamido]benzoic acid
Description
2-[4-(trifluoromethoxy)benzamido]benzoic acid is a chemical compound that falls under the category of organic compounds known as benzamides . These are organic compounds containing a carboxamido substituent attached to a benzene ring . It has a molecular formula of C15H10F3NO4 and a molecular weight of 325.24 .
Molecular Structure Analysis
The molecular structure of 2-[4-(trifluoromethoxy)benzamido]benzoic acid consists of a benzene ring with a carboxamido substituent attached to it . The molecular formula is C15H10F3NO4 .Scientific Research Applications
- 2-Fluoro-4-(trifluoromethyl)benzoic acid serves as a valuable intermediate in pharmaceutical synthesis. Researchers use it to create more complex compounds with potential therapeutic properties . Its chemical structure makes it suitable for incorporation into drug candidates.
- In organic synthesis, this compound has been employed to synthesize salicylanilide 4-(trifluoromethyl)benzoates . These derivatives have applications in drug development and may exhibit interesting biological activities .
- Researchers have explored a series of benzazepinones derived from this compound. These derivatives were evaluated as hNa(v)1.7 sodium channel blockers . Some compounds showed good oral bioavailability and efficacy in a rat model of neuropathic pain .
- 2-Fluoro-4-(trifluoromethyl)benzoic acid serves as an internal standard in ultra trace analysis. Scientists use it during the analysis of fluorinated aromatic carboxylic acids by gas chromatography/mass spectrometry (GC/MS) methods .
- Researchers have investigated the metabolism of substituted benzoic acids in rats. This compound contributes to understanding the relationship between chemical structure and metabolic behavior, aiding drug design and optimization .
- It’s essential to note that this compound is labeled for Research Use Only (RUO) . Researchers should handle it with care, store it properly, and avoid exposure to oxidizing agents .
Pharmaceutical Intermediates
Salicylanilide Derivatives
Sodium Channel Blockers
Ultra Trace Analysis
Quantitative Structure-Metabolism Relationships (QSAR)
Research Use Only (RUO)
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[4-(trifluoromethoxy)benzamido]benzoic acid involves the reaction of 4-(trifluoromethoxy)aniline with 2-bromo-4'-nitrobenzoic acid, followed by reduction of the nitro group and subsequent amide formation.", "Starting Materials": [ "4-(trifluoromethoxy)aniline", "2-bromo-4'-nitrobenzoic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "N,N'-dicyclohexylcarbodiimide (DCC)", "Dimethylformamide (DMF)", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: 4-(trifluoromethoxy)aniline is reacted with 2-bromo-4'-nitrobenzoic acid in the presence of DCC and DMF to form the corresponding amide intermediate.", "Step 2: The nitro group in the intermediate is reduced to an amine using sodium borohydride and hydrochloric acid.", "Step 3: The resulting amine is then reacted with 2-bromo-4'-nitrobenzoic acid in the presence of sodium hydroxide to form the final product, 2-[4-(trifluoromethoxy)benzamido]benzoic acid.", "Step 4: The product is purified by recrystallization from methanol and diethyl ether." ] } | |
CAS RN |
1053976-41-2 |
Product Name |
2-[4-(trifluoromethoxy)benzamido]benzoic acid |
Molecular Formula |
C15H10F3NO4 |
Molecular Weight |
325.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
